Cas no 2026537-51-7 (2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol)

• Product Name: 2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol
• CAS No: 2026537-51-7
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5564311
• PubChem ID: 165596301
• Update Time: 2025-08-05

2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636030
• 2026537-51-7
• 2-(4-methyl-1,3-thiazol-5-yl)cyclohexan-1-ol
• 2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol

• Inchi： 1S/C10H15NOS/c1-7-10(13-6-11-7)8-4-2-3-5-9(8)12/h6,8-9,12H,2-5H2,1H3
• InChI Key： WVGMJLFNPAQAFJ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1CCCCC1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol

Professional Introduction to 2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol (CAS No. 2026537-51-7)

2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol, identified by its CAS number 2026537-51-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexanol backbone conjugated with a 4-methylthiazole moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of these structural elements suggests a multifaceted role in drug discovery and medicinal chemistry.

The< strong>4-methylthiazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its presence in various bioactive molecules. Its incorporation into the cyclohexanone framework of 2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol introduces both electronic and steric influences that can modulate the compound's interactions with biological targets. This structural feature has been explored in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Studies utilizing molecular docking and quantum mechanical calculations have begun to elucidate the binding modes of 2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol with various protein targets. These studies indicate that the compound may exhibit inhibitory activity against enzymes involved in pain signaling and inflammation, making it a promising candidate for further investigation.

The< strong>cyclohexanol moiety in this molecule contributes to its solubility and metabolic stability, which are critical factors in drug design. The presence of this group also allows for further derivatization, enabling chemists to explore a wide range of analogs with tailored properties. This flexibility has been exploited in several synthetic strategies aimed at optimizing pharmacokinetic profiles and enhancing target specificity.

In the realm of drug discovery, the synthesis of< strong>2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol has been achieved through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework with high precision. These methods not only streamline the synthetic process but also minimize unwanted byproducts, ensuring a higher quality final product.

The biological evaluation of< strong>2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol has revealed intriguing results in preclinical studies. Initial assays suggest potential efficacy in models of neuropathic pain and chronic inflammation, areas where current treatments often face limitations. The compound's ability to interact with multiple targets simultaneously may provide a synergistic effect, leading to improved therapeutic outcomes.

The< strong>CAS number 2026537-51-7 serves as a unique identifier for this compound, facilitating its documentation and communication within the scientific community. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The CAS registry system plays a pivotal role in maintaining consistency and clarity in chemical literature.

The structural motifs present in< strong>2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol have inspired further research into related scaffolds. By modifying functional groups or introducing additional heterocycles, chemists can generate libraries of compounds for high-throughput screening. This approach has led to the discovery of several lead candidates with promising pharmacological properties.

The synthesis and characterization of< strong>cyclohexanone derivatives, such as< strong>2-(4-Methylthiazole)cyclohexanol, continue to be areas of active investigation. Advances in spectroscopic techniques have allowed for detailed structural elucidation, while computational methods provide insights into molecular interactions at an atomic level. These combined efforts are crucial for understanding the relationship between structure and activity.

In conclusion,< strong>2-(4-Methylthiazolyl)cyclohexanol (CAS No. 2026537) represents a fascinating compound with potential applications in medicine and biotechnology. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research progresses, further exploration of its properties and derivatives will undoubtedly yield exciting advancements.